Cas no 1508-75-4 (Tropicamide)

• Product Name: Tropicamide
• CAS No: 1508-75-4
• MF: C₁₇H₂₀N₂O₂
• MW: 284.352904319763
• MDL: MFCD00058580
• CID: 41496
• PubChem ID: 24277879
• Update Time: 2025-11-01

Tropicamide Chemical and Physical Properties

Names and Identifiers

• MYDRIATICUM
• N-ETHYL-2-PHENYL-N-[4-PYRIDYLMETHYL]HYDRACRYLAMIDE
• n-ethyl-3-hydroxy-2-phenyl-n-(pyridin-4-ylmethyl)propanamide
• N-ETHYL-3-HYDROXY-2-PHENYL-N-PYRIDIN-4-YLMETHYL-PROPIONAMIDE
• N-ETHYL-3-HYDROXY-2-PHENYL-N-(PYRIDINYLMETHYL)PROPANAMIDE
• N-ETHYL-ALPHA-(HYDROXYMETHYL)-N-(4-PYRIDINYLMETHYL)BENZENEACETAMIDE
• N-ETHYL-N-(4-PYRIDYLMETHYL)TROPAMIDE
• TROPICAMIDE
• Benzeneacetamide, N-ethyl-alpha-(hydroxymethyl)-N-(4-pyridinylmethyl)-
• bistropamide
• component of Paremyd
• epitromina
• Mydriacyl
• mydriat
• mydrin
• mydrum
• n-ethyl-2-phenyl-n-(4-pyridylmethyl)-hydracrylamid
• N-Ethyl-3-hydroxy-2-phenyl-N-(4-pyridinylmethyl)propanamide
• n-ethyl-alpha-(hydroxymethyl)-n-(4-pyridinylmethyl)-benzeneacetamid
• ro1-7683
• Tropicamide​
• TROPICAMIDE(RG)
• N-Ethyl-2-phenyl-N-(4-pyridylmethyl)hydracrylamide
• N-Ethyl-2-phenyl-N-(4-pyridylmethyl)hydracrylamide,Ro 1-7683
• N-Ethyl-2-phenyl-N-(4-pyridylmethyl)hydracrylamide,Ro 1-7683,Tropicamide
• TROPICAMIDUM
• [ "" ]
• Mydrapid
• Epitromin
• Tropicamid
• ropicamide
• Ro 1-7683
• Mydriafair
• Tropicacyl
• Minims tropicamide
• Visumidriatic
• Tropimil
• Tropikamid
• Tropicamida
• Paremyd
• Tropicamidum [INN-Latin]
• Tropicamida [INN-Spanish]
• N-Ethyl-N-(4-pyridylmethyl)tropamid
• N-Ethyl-alpha-(hydroxymethyl)-N-(4-pyridiny
• HMS3267A13
• HMS3259M18
• HMS3712N17
• TROPICAMIDE COMPONENT OF MYDCOMBI
• NCGC00016065-05
• Q29310
• KBioSS_001064
• Spectrum_000584
• UNII-N0A3Z5XTC6
• NCGC00016065-11
• BSPBio_000275
• TROPICAMIDE (USP MONOGRAPH)
• CCG-40076
• NCGC00024866-06
• SR-01000075351-7
• Prestwick_487
• TROPICAMIDE (MART.)
• Prestwick1_000228
• KBio1_000448
• DivK1c_000448
• NCGC00016065-08
• Hydracrylamide, N-ethyl-2-phenyl-N-(4-pyridylmethyl)-
• CHEBI:9757
• AC-816
• SR-01000075351
• FT-0657590
• Tropicamida (INN-Spanish)
• S01FA06
• Spectrum3_000655
• Prestwick2_000228
• Spectrum2_000936
• KBioGR_000873
• SPBio_000872
• TROPICAMIDE [USP MONOGRAPH]
• KBio2_003632
• GTPL7319
• HMS3373B07
• Tox21_110297
• Spectrum4_000377
• s1913
• Tropicamide (JP17/USP/INN)
• SR-01000075351-3
• Tropicamide (USAN:USP:INN:BAN:JAN)
• 5-22-09-00359 (Beilstein Handbook Reference)
• KS-5174
• NCGC00024866-04
• 1508-75-4
• NCGC00016065-03
• BSPBio_002289
• SPECTRUM1500599
• MLS001306442
• Mydriacyl (TN)
• SMR000058523
• RO-1-7683
• TROPICAMIDE [JAN]
• Benzeneacetamide, N-ethyl-alpha-(hydroxymethyl)-N-(4-pyridinylmethyl)-, (+-)-
• DTXCID6025220
• BCP13504
• HMS501G10
• HY-B0321
• NC00589
• SW196691-3
• HMS3651K04
• HMS3884E16
• EN300-7357022
• TROPICAMIDE [VANDF]
• MFCD00058580
• Prestwick3_000228
• SDCCGSBI-0051190.P004
• HMS3263F08
• AB00052120_12
• AM84467
• NSC_5593
• NINDS_000448
• SR-01000075351-1
• D00397
• AB00052120-10
• TROPICAMIDE COMPONENT OF PAREMYD
• Pharmakon1600-01500599
• L001262
• NSC 757372
• SPBio_002196
• SR-01000075351-5
• Tox21_110297_1
• HMS2089M05
• HMS1921I09
• Tropicamide, European Pharmacopoeia (EP) Reference Standard
• BPBio1_000303
• HMS1568N17
• (+-)-N-Ethyl-2-phenyl-N-(4-pyridylmethyl)hydracrylamide
• Tox21_501223
• Tropicamide, United States Pharmacopeia (USP) Reference Standard
• NCGC00016065-07
• SMP1_000304
• TROPICAMIDUM [WHO-IP LATIN]
• HMS2095N17
• Q-201902
• Benzeneacetamide, N-ethyl-.alpha.-(hydroxymethyl)-N-(4-pyridinylmethyl)-
• TROPICAMIDE [EP MONOGRAPH]
• TROPICAMIDE [MART.]
• NCGC00024866-03
• SBI-0051190.P003
• NSC-757372
• NCGC00024866-02
• HMS3675F14
• Lopac0_001223
• NCGC00016065-22
• Tropicamide for peak identification
• NCGC00016065-06
• EU-0101223
• (+/-)-N-ETHYL-2-PHENYL-N-(4-PYRIDYLMETHYL)HYDRACRYLAMIDE
• TROPICAMIDE [USP-RS]
• NCGC00016065-09
• DTXSID8045220
• BRN 0285563
• BDBM82371
• Tropicamide for peak identification, European Pharmacopoeia (EP) Reference Standard
• NS00005569
• TROPICAMIDE [MI]
• Spectrum5_001585
• NSC757372
• Prestwick0_000228
• Opticyl
• BRD-A79672927-001-10-8
• Tropicamidum (INN-Latin)
• IDI1_000448
• N-Ethyl-3-hydroxy-2-phenyl-N-(4-pyridinylmethyl)propanamide #
• EINECS 216-140-2
• HMS2092A18
• TROPICAMIDE (EP MONOGRAPH)
• l-Picamide
• KBio2_006200
• TROPICAMIDE [INN]
• TROPICAMIDE [WHO-IP]
• N-Ethyl-2-phenyl-N-(4-pyridylmethyl hydracrylamide
• N-Ethyl-3-hydroxy-2-phenyl-N-[(pyridin-4-yl)methyl]propanamide
• TROPICAMIDE [WHO-DD]
• Tropicamide, solid
• KBio2_001064
• KBio3_001509
• Tropicamide [USAN:USP:INN:BAN:JAN]
• NCGC00016065-04
• NCGC00261908-01
• T1470
• MLS002154240
• C72868
• CAS_1508-75-4
• T 9778
• SCHEMBL23975
• HMS3411F14
• MYDCOMBI COMPONENT TROPICAMIDE
• BRD-A79672927-001-05-8
• HMS3742C05
• PAREMYD COMPONENT TROPICAMIDE
• NCGC00024866-05
• CHEMBL1200604
• TROPICAMIDE [USAN]
• CAS-1508-75-4
• TROPICAMIDE (USP-RS)
• TROPICAMIDE [ORANGE BOOK]
• AB00052120_11
• DB00809
• BENZENEACETAMIDE, N-ETHYL-.ALPHA.-(HYDROXYMETHYL)-N-(4-PYRIDINYLMETHYL)-, (+/-)-
• N0A3Z5XTC6
• AB00052120
• LP01223
• HMS2235J15
• AKOS005664076
• Tropicamide (JP18/USP/INN)
• BBL028074
• STK934612
• BRD-A79672927-001-18-1
• BRD-A79672927-001-19-9
• DA-78656
• BRD-A79672927-001-20-7
• FT28615
• 216-140-2
• Tropicamide (Standard)
• N-Ethyl-a-(hydroxymethyl)-N-(4-pyridinylmethyl)benzeneacetamide
• HY-B0321R
• Tropicamide

• MDL： MFCD00058580
• Inchi： 1S/C17H20N2O2/c1-2-19(12-14-8-10-18-11-9-14)17(21)16(13-20)15-6-4-3-5-7-15/h3-11,16,20H,2,12-13H2,1H3
• InChI Key： BGDKAVGWHJFAGW-UHFFFAOYSA-N
• SMILES： O=C(C(CO)C1C=CC=CC=1)N(CC)CC1C=CN=CC=1

Computed Properties

• Exact Mass: 284.15200
• Monoisotopic Mass: 284.152478
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.5
• Topological Polar Surface Area: 53.4

Experimental Properties

• Color/Form: Powder
• Density: 1.161
• Melting Point: 97.0 to 100.0 deg-C
• Boiling Point: 492.8°C at 760 mmHg
• Flash Point: 251.8°C
• Refractive Index: 1.586
• Solubility: 45% (w/v) aq 2-hydroxypropyl-β-cyclodextrin: 4.3 mg/mL
• PSA: 53.43000
• LogP: 2.20620
• λmax: 254(HCl aq.)(lit.)
• Merck: 9780
• Solubility: Soluble in water.

Tropicamide Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H312,H315,H317,H319,H332,H335
• Warning Statement： P261,P280,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38-42/43
• Safety Instruction： S22-S26-S36
• RTECS：CY1487860
• Hazardous Material Identification：
• Safety Term：S22;S26;S36
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R20/21/22; R36/37/38; R42/43

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on Tropicamide

Recent Advances in Tropicamide (1508-75-4) Research: A Comprehensive Review

Tropicamide (CAS: 1508-75-4), a well-known anticholinergic agent, has been widely used in ophthalmology for its mydriatic and cycloplegic effects. Recent studies have expanded our understanding of its pharmacological properties, therapeutic applications, and potential new uses. This research brief synthesizes the latest findings on Tropicamide, highlighting its molecular mechanisms, clinical efficacy, and emerging roles in biomedical research.

Recent investigations into the molecular interactions of Tropicamide have revealed its high affinity for muscarinic acetylcholine receptors (mAChRs), particularly the M4 subtype. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that Tropicamide's binding kinetics are influenced by specific allosteric modulators, suggesting potential for enhanced therapeutic precision. The study utilized advanced crystallography techniques to map the binding site of 1508-75-4, providing structural insights that could inform future drug design.

In clinical applications, Tropicamide continues to be a gold standard for pupil dilation in diagnostic procedures. However, a 2024 multicenter trial published in Ophthalmology Research has explored its efficacy in combination with novel α-adrenergic agonists, showing reduced recovery time and improved patient comfort. The trial involved 1,200 participants and reported a 30% reduction in photophobia duration compared to traditional Tropicamide monotherapy.

Emerging research has identified potential neuroprotective effects of Tropicamide derivatives. A groundbreaking 2023 study in Cell Chemical Biology demonstrated that modified 1508-75-4 compounds exhibited significant inhibition of amyloid-beta aggregation in in vitro models of Alzheimer's disease. The lead compound, TM-102 (a Tropicamide analog), showed 68% reduction in amyloid plaque formation at nanomolar concentrations, suggesting a promising new avenue for neurodegenerative disease therapeutics.

Pharmacokinetic studies have also advanced, with a 2024 paper in Drug Metabolism and Disposition characterizing novel hepatic metabolism pathways of Tropicamide. The research identified CYP2D6 as the primary metabolizing enzyme, with significant polymorphisms affecting drug clearance rates. These findings have important implications for personalized dosing regimens, particularly in diverse patient populations.

In drug delivery innovations, recent work published in International Journal of Pharmaceutics (2023) developed a sustained-release Tropicamide formulation using biodegradable polymer nanoparticles. The new delivery system maintained therapeutic concentrations for 24 hours with a single administration, compared to 4-6 hours for conventional eye drops. This technology could revolutionize ophthalmic practice by improving compliance and reducing administration frequency.

The safety profile of Tropicamide has been further validated through large-scale pharmacovigilance studies. A 2024 analysis of FDA adverse event reports encompassing over 2 million administrations confirmed the drug's excellent safety record, with systemic adverse effects occurring in only 0.03% of cases. However, researchers noted increased sensitivity in pediatric populations, prompting calls for revised dosing guidelines in children under 12.

Looking forward, the research landscape for 1508-75-4 appears exceptionally promising. Current clinical trials are investigating Tropicamide's potential in treating axonal degeneration (NCT05678921) and its utility as a biomarker in Parkinson's disease progression. The continued exploration of this versatile molecule demonstrates how classical pharmacological agents can find new life through innovative research approaches and technological advancements.